N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-[(3-bromobenzoyl)carbamothioylamino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14BrN3O2S2/c20-13-5-1-4-12(10-13)17(24)23-19(26)22-15-7-2-6-14(11-15)21-18(25)16-8-3-9-27-16/h1-11H,(H,21,25)(H2,22,23,24,26)
• InChI Key: OVTFGVZGIOTRLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C19H14BrN3O2S2
• Molecular Weight: 460.4 g/mol

Description

N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide is a novel compound with potential applications in scientific research. This compound is a member of the thiophene carboxamide family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide is not fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase and butyrylcholinesterase by binding to the active site of these enzymes. This binding prevents the breakdown of acetylcholine, leading to increased levels of this neurotransmitter in the brain.
Biochemical and Physiological Effects:
N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide has been shown to exhibit inhibitory activity against acetylcholinesterase and butyrylcholinesterase. This inhibition can lead to increased levels of acetylcholine in the brain, which may have therapeutic effects in neurological disorders such as Alzheimer's disease. In addition, this compound has been shown to exhibit antioxidant activity, which may have protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and can be obtained in high yields. In addition, it exhibits inhibitory activity against acetylcholinesterase and butyrylcholinesterase, which makes it a useful tool for studying the role of these enzymes in neurological disorders. However, there are also limitations to using this compound in lab experiments. For example, it may exhibit off-target effects or have limited solubility in certain solvents.

Future Directions

There are several future directions for research on N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide. One possible direction is to investigate its potential therapeutic effects in neurological disorders such as Alzheimer's disease. Another direction is to explore its antioxidant activity and potential protective effects against oxidative stress. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

The synthesis of N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide involves the reaction of 3-bromobenzoyl isothiocyanate with 2-aminophenylthiophene-3-carboxamide in the presence of a base. The reaction proceeds through the formation of an intermediate isothiocyanate, which then reacts with the amine group of the thiophene carboxamide to form the final product. The synthesis of this compound has been reported in the literature, and it can be easily scaled up for larger quantities.

Scientific Research Applications

N-[3-({[(3-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide has potential applications in scientific research. This compound has been shown to exhibit inhibitory activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, which is important for cognitive function. Inhibition of these enzymes can lead to increased levels of acetylcholine in the brain, which may have therapeutic effects in neurological disorders such as Alzheimer's disease.